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Compound of Interest

Compound Name: ST-1006

Cat. No.: B15610505 Get Quote

Researchers, scientists, and drug development professionals require clear, actionable

information for the safe disposal of laboratory chemicals. When faced with a substance

designated as ST-1006, it is crucial to follow a systematic procedure to ensure safety and

compliance, as a direct search for this identifier does not yield a specific chemical compound.

Instead, "1006" appears in various product codes for different substances, such as thinners

and inert gases.

This guide provides a comprehensive framework for determining the appropriate disposal

protocol for any laboratory chemical, using "ST-1006" as a case study for an ambiguously

labeled substance. By following these steps, you can ensure the safe and responsible

management of chemical waste in your laboratory.

Step 1: Identify the Chemical and Locate the Safety
Data Sheet (SDS)
The most critical step in chemical disposal is to accurately identify the substance. The Safety

Data Sheet (SDS) is the primary source of information for chemical handling and disposal.[1][2]

[3] Employers are required to make SDSs readily accessible to all employees who work with

hazardous chemicals.[2]

Action:

Identify the Manufacturer: Look for the manufacturer's name on the container of "ST-1006."
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Search for the SDS: Use the manufacturer's name and the product code "ST-1006" to search

for the corresponding SDS on the manufacturer's website or a reputable SDS database.

Review the SDS: Once located, carefully review all sections of the SDS.

Key Sections of a Safety Data Sheet for Disposal
The SDS is a standardized document with 16 sections.[2] For disposal purposes, the following

sections are of paramount importance:

Section Number Section Title Description of Information

2 Hazards Identification

Provides an overview of the

chemical's hazards (e.g.,

flammable, corrosive, toxic).[2]

7 Handling and Storage

Details safe handling practices

and appropriate storage

conditions.[2][3]

8
Exposure Controls/Personal

Protection

Specifies the necessary

personal protective equipment

(PPE) for handling the

chemical.[2]

13 Disposal Considerations

Provides guidance on proper

disposal methods and any

specific regulatory

requirements.[2]

14 Transport Information

Contains information on the

proper shipping name, hazard

class, and packing group for

transportation.[2]

15 Regulatory Information

Lists any specific safety,

health, and environmental

regulations.[2]
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Step 2: Follow the Disposal Workflow
The following diagram illustrates the logical workflow to follow for the proper disposal of any

laboratory chemical.

Start: Identify Chemical
(e.g., ST-1006)

Locate Safety Data Sheet (SDS)

Review SDS Section 13:
Disposal Considerations

Is the substance
hazardous?

Follow institutional hazardous
waste procedures

Yes

Can it be disposed of
in regular trash or drain?

No

Consult Environmental Health &
Safety (EHS) department

Dispose of according to
institutional and local regulations

YesNo

End
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Caption: Workflow for determining the proper chemical disposal procedure.

Step 3: General Chemical Handling and Disposal
Precautions
Regardless of the specific identity of ST-1006, adhere to these general safety principles for

handling and disposing of all laboratory chemicals:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling chemicals.[1]

Avoid Mixing Waste: Never mix different chemical wastes unless explicitly instructed to do so

by the SDS or your institution's hazardous waste guidelines.

Proper Labeling: Ensure all waste containers are clearly and accurately labeled with their

contents.[1]

Storage: Store chemical waste in a designated, well-ventilated area, away from incompatible

materials.[3][4]

Spill Procedures: Be familiar with your institution's spill cleanup procedures.[4]

Do Not Use Drains for Hazardous Waste: Never pour hazardous chemicals down the sink

unless authorized by your institution's EHS department.[4]

By following this structured approach, you can ensure that all chemical waste, including

substances with ambiguous identifiers like ST-1006, is managed safely and in accordance with

all applicable regulations. This diligence is fundamental to maintaining a safe laboratory

environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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